Cas no 1507201-53-7 (1-(furan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(furan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1507201-53-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5857650
• PubChem ID: 82605699
• Update Time: 2025-06-10

1-(furan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1832681
• 1507201-53-7

• Inchi： 1S/C11H14O3/c12-10(13)11(6-2-1-3-7-11)9-5-4-8-14-9/h4-5,8H,1-3,6-7H2,(H,12,13)
• InChI Key： UYWHSBLTTNLGPK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(furan-2-yl)cyclohexane-1-carboxylic acid

Research Brief on 1-(furan-2-yl)cyclohexane-1-carboxylic acid (CAS: 1507201-53-7): Recent Advances and Applications

1-(furan-2-yl)cyclohexane-1-carboxylic acid (CAS: 1507201-53-7) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its furan and cyclohexane carboxylic acid moieties, has demonstrated potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored its synthesis, mechanism of action, and potential as a scaffold for drug development, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 1-(furan-2-yl)cyclohexane-1-carboxylic acid. The compound was shown to inhibit key inflammatory pathways, such as the NF-κB signaling pathway, in vitro and in vivo. The study highlighted its potential as a lead compound for developing novel anti-inflammatory agents, particularly for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The researchers also noted its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial activity of 1-(furan-2-yl)cyclohexane-1-carboxylic acid. The compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggested that it disrupts bacterial cell membrane integrity and inhibits essential enzymes involved in bacterial metabolism. These findings underscore its potential as a scaffold for developing new antibiotics, especially in the face of rising antibiotic resistance.

The synthetic routes for 1-(furan-2-yl)cyclohexane-1-carboxylic acid have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthesis method using catalytic hydrogenation and subsequent functionalization. This advancement is critical for enabling large-scale production and further pharmacological evaluation of the compound. Additionally, computational studies have been employed to predict its binding modes with various biological targets, aiding in the design of derivatives with enhanced potency and selectivity.

Looking ahead, 1-(furan-2-yl)cyclohexane-1-carboxylic acid holds promise as a versatile building block in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further exploration. Future research directions may include the development of analogs with improved efficacy, detailed toxicological studies, and preclinical evaluation in disease models. As the field advances, this compound could play a pivotal role in addressing unmet medical needs in inflammation, infection, and oncology.